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Abstract

Adibelivir (also known as IM-250) is a potent, orally active helicase-primase inhibitor effective
against Herpes Simplex Virus (HSV) infections, including both HSV-1 and HSV-2.[1][2] Proper
preparation of a stock solution is critical for accurate and reproducible in vitro and in vivo
experimental results. This document provides detailed protocols for the preparation of
Adibelivir stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent, along with essential
data on its chemical properties, solubility, and storage conditions.

Chemical and Physical Properties of Adibelivir

Adibelivir is a small molecule inhibitor with the following properties:

Property Value Reference
Molecular Formula C20H19F2N30252 [1]
Molecular Weight 435.51 g/mol [11[3]

CAS Number 2305750-23-4 [1]
Appearance White to off-white solid [2]
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Solubility and Stock Solution Preparation

Adibelivir exhibits high solubility in DMSO, making it a suitable solvent for preparing

concentrated stock solutions for research purposes.

Parameter Value

Reference

Solubility in DMSO 125 mg/mL (287.02 mM)

[1](2]

) ) Ultrasonic treatment is
Note on Dissolution ]
required.

[1](2]

Use newly opened, anhydrous
Note on DMSO Quality (hygroscopic) DMSO for best
results.

[2]

Table for Preparing Common Stock Solution

Concentrations:

Volume of DMSO to Volume of DMSO to Volume of DMSO to

Desired

. add to 1 mg of add to 5 mg of add to 10 mg of
Concentration L L o
Adibelivir Adibelivir Adibelivir
1mM 2.2962 mL 11.4808 mL 22.9616 mL
5mM 0.4592 mL 2.2962 mL 45923 mL
10 mM 0.2296 mL 1.1481 mL 2.2962 mL

Data derived from supplier information.[1][2]

Experimental Protocols
Materials

o Adibelivir powder (HY-150306 or equivalent)
e Anhydrous Dimethyl Sulfoxide (DMSO), sterile

 Sterile microcentrifuge tubes or vials
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o Calibrated pipettes and sterile tips
o Vortex mixer

o Ultrasonic water bath

Protocol for Preparing a 10 mM Adibelivir Stock Solution

o Preparation: Work in a clean, designated area, such as a laminar flow hood, to maintain
sterility. Ensure all equipment is properly calibrated and sterile.

e Weighing: Accurately weigh the desired amount of Adibelivir powder. For example, weigh 1
mg of Adibelivir into a sterile microcentrifuge tube.

o Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO
to the tube containing the Adibelivir powder. For 1 mg of Adibelivir to make a 10 mM stock
solution, add 229.62 pL of DMSO.

e Dissolution:
o Briefly vortex the solution to ensure the powder is wetted.

o Place the tube in an ultrasonic water bath and sonicate until the Adibelivir is completely
dissolved.[1][2] The solution should be clear and free of any visible particulates.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store the aliquots at the recommended temperatures.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of Adibelivir.
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Storage

Form Temperature Stability Period Reference
Powder -20°C 3years [1112]

4°C 2 years [1][2]

In DMSO -80°C 6 months [1112]14]
-20°C 1 month [1][2][4]

Note: For long-term storage of the stock solution, -80°C is recommended.

Mechanism of Action and Signaling Pathway

Adibelivir is an inhibitor of the HSV helicase-primase complex. This complex is essential for
unwinding the viral DNA and synthesizing primers for DNA replication. By inhibiting this
complex, Adibelivir effectively halts viral DNA synthesis and subsequent viral propagation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Adibelivir Stock Solution with DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563357#preparing-adibelivir-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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